1,9-Pyrazoloanthrone
1,9-Pyrazoloanthrone
Anthra[1,9-cd]pyrazol-6(2H)-one is a member of the class of anthrapyrazoles that is anthra[1,9-cd]pyrazole substituted at position 6 by an oxo group. An inhibitor of c-Jun N-terminal kinase. It has a role as a c-Jun N-terminal kinase inhibitor, a geroprotector and an antineoplastic agent. It is an anthrapyrazole, a cyclic ketone and an aromatic ketone.
Brand Name:
Vulcanchem
CAS No.:
129-56-6
VCID:
VC0548262
InChI:
InChI=1S/C14H8N2O/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15-16-13/h1-7H,(H,15,16)
SMILES:
C1=CC=C2C(=C1)C3=NNC4=CC=CC(=C43)C2=O
Molecular Formula:
C14H8N2O
Molecular Weight:
220.23 g/mol
1,9-Pyrazoloanthrone
CAS No.: 129-56-6
Cat. No.: VC0548262
Molecular Formula: C14H8N2O
Molecular Weight: 220.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Anthra[1,9-cd]pyrazol-6(2H)-one is a member of the class of anthrapyrazoles that is anthra[1,9-cd]pyrazole substituted at position 6 by an oxo group. An inhibitor of c-Jun N-terminal kinase. It has a role as a c-Jun N-terminal kinase inhibitor, a geroprotector and an antineoplastic agent. It is an anthrapyrazole, a cyclic ketone and an aromatic ketone. |
|---|---|
| CAS No. | 129-56-6 |
| Molecular Formula | C14H8N2O |
| Molecular Weight | 220.23 g/mol |
| IUPAC Name | 14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one |
| Standard InChI | InChI=1S/C14H8N2O/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15-16-13/h1-7H,(H,15,16) |
| Standard InChI Key | ACPOUJIDANTYHO-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=NNC4=CC=CC(=C43)C2=O |
| Canonical SMILES | C1=CC=C2C(=C1)C3=NNC4=CC=CC(=C43)C2=O |
| Appearance | Solid powder |
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